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Compound of Interest

Compound Name: Einecs 246-889-0

Cat. No.: B15179365

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the laboratory methods for
evaluating the flame retardant properties of guanidinium tetrabromophthalate. The protocols
outlined below are based on established standards for flame retardancy testing and are
intended to guide researchers in the assessment of this compound's efficacy.

Guanidinium tetrabromophthalate is a halogenated flame retardant that combines the flame-
inhibiting properties of bromine with the synergistic effects of nitrogen from the guanidinium
cation. The tetrabromophthalate anion acts in the gas phase by releasing bromine radicals that
interrupt the radical chain reactions of combustion. The guanidinium cation contributes to flame
retardancy by releasing non-combustible gases, such as ammonia and nitrogen, which dilute
the flammable gases and oxygen in the combustion zone. This dual-action mechanism makes
guanidinium tetrabromophthalate a potentially effective flame retardant for a variety of
polymeric materials.

Key Experimental Protocols
UL 94 Vertical Burn Test

The UL 94 test is a widely used method to assess the flammability of plastic materials. It
measures the ability of a material to extinguish a flame after ignition.
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Objective: To determine the vertical burning characteristics of a polymer sample containing
guanidinium tetrabromophthalate.

Materials:

Polymer resin (e.g., polypropylene, polyethylene)

e Guanidinium tetrabromophthalate

e Twin-screw extruder

« Injection molding machine

e UL 94 test chamber

e Bunsen burner with a wing tip

e Timer

» Conditioning chamber (23 + 2 °C, 50 = 5% relative humidity)

Procedure:

e Sample Preparation:

o Dry the polymer resin and guanidinium tetrabromophthalate to remove any moisture.

o Melt-blend the polymer with a specified loading level of guanidinium tetrabromophthalate
(e.g., 5%, 10%, 15% by weight) using a twin-screw extruder.

o Injection mold the compounded material into standard test bars (125 mm x 13 mm X
desired thickness).

o Condition the test specimens for at least 48 hours at 23 + 2 °C and 50 + 5% relative
humidity.

e Testing:

o Mount a specimen vertically in the UL 94 test chamber.
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[e]

Apply a calibrated blue flame from a Bunsen burner to the bottom edge of the specimen
for 10 seconds.

[e]

Remove the flame and record the afterflame time (t1).

o

Immediately after the flame extinguishes, reapply the flame for another 10 seconds.

[¢]

Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).

o

Observe if any flaming drips ignite a cotton patch placed below the specimen.

o Classification:

o Classify the material as V-0, V-1, or V-2 based on the criteria in the table below.

Data Presentation:

Total
. Afterflame + . ]
o Afterflame afterflame time ] Flaming drips
Classification . Afterglow time
time (t1 or t2) (t1 + t2) for 5 ignite cotton
. (t2 + t3)

specimens
V-0 <10s <50s <30s No
V-1 <30s <250s <60s No
V-2 <30s <250s <60s Yes

Limiting Oxygen Index (LOI)

The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that will just support flaming combustion of a material.

Objective: To quantify the minimum oxygen concentration required to sustain the combustion of
a polymer sample containing guanidinium tetrabromophthalate.

Materials:
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o LOI apparatus (including a heat-resistant glass chimney, sample holder, and gas flow
meters)

o Polymer samples with varying concentrations of guanidinium tetrabromophthalate
« Ignition source (e.g., propane torch)
Procedure:
e Sample Preparation:
o Prepare test specimens as described in the UL 94 protocol.
e Testing:
o Mount the specimen vertically in the center of the glass chimney.
o Introduce a mixture of oxygen and nitrogen into the chimney at a specified flow rate.
o Ignite the top edge of the specimen with the ignition source.
o Observe the burning behavior of the specimen.

o Systematically vary the oxygen concentration in the gas mixture until the minimum
concentration that sustains burning for a specified time or length of the sample is
determined.

» Calculation:
o The LOl is calculated as: LOI (%) = [0z2] / ([Oz] + [Nz2]) * 100

Data Presentation:
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Guanidinium
Sample Tetrabromophthalate LOI (%)
Loading (%)

Control Polymer 0 19.5
Sample 1 5 24.2
Sample 2 10 28.7
Sample 3 15 321

Cone Calorimetry

Cone calorimetry is a powerful tool for studying the fire behavior of materials. It measures heat
release rate (HRR), time to ignition (TTI), mass loss rate (MLR), and other important
parameters.

Objective: To evaluate the heat release characteristics and overall fire performance of a
polymer containing guanidinium tetrabromophthalate.

Materials:
e Cone calorimeter

e Test specimens (100 mm x 100 mm x desired thickness) with varying concentrations of
guanidinium tetrabromophthalate

e Specimen holder
Procedure:
e Sample Preparation:
o Prepare flat plaques of the polymer with different loadings of the flame retardant.
e Testing:

o Place the specimen in the holder and position it under the conical heater.
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[e]

(¢]

A spark igniter is used to ignite the pyrolysis gases.

[¢]

calculate the heat release rate.

[¢]

The test is continued until the specimen ceases to burn.

Data Presentation:

Expose the specimen to a constant heat flux (e.g., 35 or 50 kW/m?2).

The instrument continuously measures the oxygen concentration in the exhaust stream to

Control Sample 1 (5% Sample 2 (10% Sample 3 (15%
Parameter

Polymer FR) FR) FR)
Time to Ignition

45 55 68 75
(s)
Peak Heat
Release Rate 1250 850 620 480
(KW/m2)
Total Heat

95 70 55 45
Release (MJ/m2)
Mass Loss Rate

0.8 0.6 0.45 0.3
(9/s)
Char Yield (%) 1.2 8.5 15.3 22.1

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. It is used to study the thermal stability and decomposition behavior of materials.

Objective: To determine the thermal decomposition profile of guanidinium tetrabromophthalate

and its effect on the thermal stability of a host polymer.
Materials:

e Thermogravimetric analyzer
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o Small samples (5-10 mg) of pure guanidinium tetrabromophthalate and polymer composites
¢ Nitrogen and air purge gases
Procedure:
e Sample Preparation:
o Place a small, accurately weighed sample into a TGA crucible.
e Testing:

Place the crucible in the TGA furnace.

[¢]

[¢]

Heat the sample at a constant rate (e.g., 10 °C/min) over a defined temperature range
(e.g., 30 °C to 800 °C).

[e]

The analysis is typically run under an inert atmosphere (nitrogen) to study pyrolysis and
under an oxidative atmosphere (air) to study combustion.

[¢]

The instrument records the sample weight as a function of temperature.

Data Presentation:

Temperature at

Onset of .
Max. Char Residue at
Decomposition 700 °C (%)

Rate (Tmax, °C)

Sample Decomposition
(Tonset, °C)

Guanidinium

280 325 35.2
Tetrabromophthalate
Control Polymer 350 410 15
Polymer + 15% FR 330 390 20.8
Visualizations
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Flame Retardancy Testing
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Caption: Experimental workflow for testing flame retardancy.
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Caption: Flame retardancy mechanism of guanidinium tetrabromophthalate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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